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γ-Valerolactone is an analytical reference standard categorized as a prodrug form of γ-hydroxyvaleric acid (GHV; ). This product is intended for research and forensic applications.
γ -Valerolactone has been identified as one of the volatile flavor constituents in mango and honey.
Natural occurence: Barley, beef, beer, Swiss cheese, coffee, cocoa, mango, milk, mushroom, peach, pork, tea, soy and tomato
γ -Valerolactone has been identified as one of the volatile flavor constituents in mango and honey.
γ -valerolactone (GVL) is found naturally in fruits and often used as a fuel additive and food ingredient. It is prominently employed in the production of both energy and carbon-based products.
Gamma-valerolactone is a clear, colorless, mobile liquid. pH (anhydrous): 7.0. pH (10% solution in distilled water): 4.2. (NTP, ...